Cas no 25173-09-5 (Benzeneacetamide,N,N-dipropyl-)

Benzeneacetamide,N,N-dipropyl- structure
25173-09-5 structure
Product Name:Benzeneacetamide,N,N-dipropyl-
CAS No:25173-09-5
MF:C14H21NO
MW:219.322643995285
CID:283799
PubChem ID:347722
Update Time:2025-04-19

Benzeneacetamide,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,N,N-dipropyl-
    • 2-phenyl-N,N-dipropylacetamide
    • AC1L87YK
    • N,N-dipropyl-2-phenylacetamide
    • N.N-Dipropyl-phenacetamid
    • NSC406534
    • phenyl-acetic acid dipropylamide
    • Phenyl-essigsaeure-dipropylamid
    • 25173-09-5
    • AKOS003857630
    • NSC-406534
    • SCHEMBL19405101
    • DTXSID20324371
    • Inchi: 1S/C14H21NO/c1-3-10-15(11-4-2)14(16)12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
    • InChI Key: OKYGTHBXCGINMN-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)N(CCC)CCC

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.971
  • Boiling Point: 339.2°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.508
  • PSA: 20.31
  • LogP: 2.87770
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